Cas no 67106-63-2 (Cyclohexanone, 2-(1,3-dithian-2-ylidene)-)

• Product Name: Cyclohexanone, 2-(1,3-dithian-2-ylidene)-
• CAS No: 67106-63-2
• MF: C₁₀H₁₄OS₂
• MW: 214.347560405731
• CID: 1714840
• PubChem ID: 12529424
• Update Time: 2025-04-21

Cyclohexanone, 2-(1,3-dithian-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(1,3-dithian-2-ylidene)-
• 2-(1,3-dithian-2-ylidene)cyclohexan-1-one
• DTXSID60501467
• 67106-63-2

• Inchi： 1S/C10H14OS2/c11-9-5-2-1-4-8(9)10-12-6-3-7-13-10/h1-7H2
• InChI Key： XNFRUHADTFCCBW-UHFFFAOYSA-N
• SMILES： S1CCCS/C/1=C1/C(CCCC/1)=O

Computed Properties

• Exact Mass: 214.04872
• Monoisotopic Mass: 214.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07